Cas no 851988-51-7 (N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide)

• Product Name: N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide
• CAS No: 851988-51-7
• MF: C₁₅H₁₁F₂N₃O₂S
• MW: 335.328548669815
• CID: 6020873
• PubChem ID: 7105717
• Update Time: 2025-06-11

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-2-phenoxyacetohydrazide
• Acetic acid, 2-phenoxy-, 2-(4,6-difluoro-2-benzothiazolyl)hydrazide
• SMR000319954
• N'-(4,6-difluorobenzo[d]thiazol-2-yl)-2-phenoxyacetohydrazide
• DTXSID001326780
• F0642-4378
• MLS000419299
• HMS2698A10
• CHEMBL1382039
• 851988-51-7
• AKOS024590924

• Inchi： 1S/C15H11F2N3O2S/c16-9-6-11(17)14-12(7-9)23-15(18-14)20-19-13(21)8-22-10-4-2-1-3-5-10/h1-7H,8H2,(H,18,20)(H,19,21)
• InChI Key： ANKFFECIHONJTH-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(F)C=C(F)C=C2S1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 335.05400410g/mol
• Monoisotopic Mass: 335.05400410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• pka: 10.02±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide

Professional Introduction to N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide (CAS No. 851988-51-7)

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide, a compound with the CAS number 851988-51-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 4,6-difluoro-1,3-benzothiazol-2-yl moiety and a phenoxyacetohydrazide group imparts distinct chemical properties that make it a promising candidate for further research and development.

The benzothiazole core is a well-known scaffold in medicinal chemistry, widely recognized for its biological activity. The introduction of fluorine atoms at the 4 and 6 positions of the benzothiazole ring enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. These modifications have been shown to improve binding affinity and selectivity, making such compounds attractive for targeted therapies.

In recent years, there has been growing interest in molecules that incorporate hydrazide functionalities. The hydrazide group in N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide is particularly noteworthy as it can participate in various chemical reactions, including condensation reactions with aldehydes and ketones to form hydrazones. These hydrazones have been explored for their potential in inhibiting enzymes and receptors involved in inflammatory pathways.

Current research in the field of benzothiazole derivatives has revealed their efficacy in modulating various biological processes. For instance, studies have demonstrated that certain benzothiazole-based compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide suggests that it may interact with biological targets in a manner similar to these known active compounds.

The phenoxyacetohydrazide moiety further contributes to the molecule's complexity and potential functionality. This group can act as a pharmacophore, influencing the compound's interaction with biological systems. The phenolic oxygen and the hydrazide nitrogen provide multiple sites for hydrogen bonding and other non-covalent interactions, which are essential for achieving high affinity and specificity in drug-receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. Molecular docking studies on N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide have suggested potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These predictions align well with the known activities of related benzothiazole derivatives.

In vitro studies have begun to explore the pharmacological profile of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide. Preliminary results indicate that this compound exhibits promising anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly encouraging given the increasing demand for novel anti-inflammatory agents with improved efficacy and safety profiles.

The synthesis of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the benzothiazole ring necessitates specialized synthetic methodologies to achieve regioselectivity and functional group compatibility. Advances in synthetic techniques have made it possible to construct complex molecules like this one with greater precision and efficiency.

The potential applications of N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide extend beyond anti-inflammatory therapy. Its structural features suggest that it may also be effective against other diseases characterized by abnormal inflammatory responses or enzymatic activity. Further research is needed to fully elucidate its therapeutic potential and to identify any adverse effects or limitations.

As our understanding of molecular interactions continues to evolve, compounds like N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-phenoxyacetohydrazide will play an increasingly important role in drug discovery and development. The combination of computational modeling with experimental validation provides a powerful approach to identifying new therapeutic agents that meet the growing need for effective treatments across a wide range of diseases.